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Compound of Interest

Compound Name: 3-Chlorotoluene

Cat. No.: B144806

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of 3-Chlorotoluene (m-chlorotoluene). The information is curated to support
research, development, and safety protocols in scientific and pharmaceutical applications. All
guantitative data is presented in clear, tabular formats for ease of comparison and reference.
Detailed experimental methodologies for key thermodynamic measurements are also provided.

Core Thermodynamic Properties

3-Chlorotoluene, a colorless liquid, is a significant intermediate in the synthesis of various
organic compounds, including pharmaceuticals and dyes.[1] A thorough understanding of its
thermodynamic properties is crucial for process design, safety, and optimization in its various
applications.

Physicochemical Data

Basic physicochemical identifiers for 3-Chlorotoluene are summarized in Table 1.
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Property Value Source
Molecular Formula C7H-CI [2]
Molecular Weight 126.58 g/mol [2]

CAS Number 108-41-8 [2]
Appearance Colorless liquid [1112]

Key Thermodynamic Data

The fundamental thermodynamic properties of 3-Chlorotoluene are detailed in Table 2. These

values are essential for modeling its behavior in chemical reactions and physical processes.

Property Value Conditions Source
Boiling Point 162 °C (435.15 K) at 760 mmHg [2]
Melting Point -48 °C (225.15 K) - [2]
Density 1.072 g/mL at 20 °C [2][3]
Vapor Pressure 3.68 mmHg at 25 °C
10 mmHg at 43.2 °C (109.8 °F)
Heat of Vaporization

38.50 kd/mol Calculated
(AH_vap)
Standard Enthalpy of o ]

) -83.3 kJ/mol liquid, uncertain value [4]

Formation (AH_f°)
Specific Heat )

Not available -

Capacity (liquid)

Experimental Protocols

Accurate determination of thermodynamic properties relies on precise experimental

methodologies. The following sections outline standard protocols for measuring key parameters

of liquid compounds like 3-Chlorotoluene.
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Determination of Vapor Pressure

The relationship between the vapor pressure of a liquid and its temperature can be determined
using a gas pressure sensor and a temperature probe.

Methodology:
o A small amount of 3-Chlorotoluene is injected into a sealed flask of known volume.
e The flask is submerged in a water bath to control the temperature.

o A pressure sensor and a temperature probe connected to a data logger are used to record
the total pressure inside the flask and the temperature of the water bath, respectively.

e The temperature of the water bath is varied, and the corresponding total pressure is
recorded at each temperature point.

e The vapor pressure at each temperature is calculated by subtracting the initial air pressure in
the flask from the total pressure measured.

e The heat of vaporization can then be determined from the slope of a plot of the natural
logarithm of vapor pressure versus the inverse of the absolute temperature (Clausius-
Clapeyron equation).

Determination of Enthalpy of Formation by Calorimetry

The standard enthalpy of formation of a compound is determined through combustion
calorimetry.

Methodology:

o A precisely weighed sample of 3-Chlorotoluene is placed in a sample holder within a
combustion bomb.

e The bomb is filled with high-pressure oxygen.

e The bomb is then placed in a calorimeter, a container with a known quantity of water.
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The initial temperature of the water is recorded.

The sample is ignited, and the heat released by the combustion reaction is absorbed by the
bomb and the surrounding water, causing a temperature increase.

The final temperature of the water is recorded once thermal equilibrium is reached.

The heat of combustion is calculated from the temperature change, the heat capacity of the
calorimeter, and the mass of the water.

The standard enthalpy of formation is then calculated from the heat of combustion using
Hess's Law, taking into account the standard enthalpies of formation of the combustion
products (COz2, H20, and HCI).

Determination of Specific Heat Capacity

The specific heat capacity of a liquid can be determined by measuring the amount of heat

required to raise the temperature of a known mass of the liquid by a specific amount.

Methodology:

A known mass of 3-Chlorotoluene is placed in a calorimeter.
The initial temperature of the liquid is measured.

A known amount of heat is supplied to the liquid using an electric heater immersed in the
liquid. The energy supplied can be calculated from the power of the heater and the time it is
switched on (E = P x t).

The liquid is stirred continuously to ensure uniform temperature distribution.
The final temperature of the liquid is measured after a specific time interval.

The specific heat capacity is then calculated using the formula: ¢ = Q / (m x AT), where Q is
the heat supplied, m is the mass of the liquid, and AT is the change in temperature.

Visualizations
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The following diagrams illustrate key relationships and experimental workflows relevant to the
thermodynamic properties of 3-Chlorotoluene.
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Caption: Interrelation of key thermodynamic properties of 3-Chlorotoluene.
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Experimental Setup
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Caption: Workflow for experimental determination of vapor pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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